Cas no 902321-29-3 (2-(2-{5-tert-butyl-3-(2-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-ylamino}ethoxy)ethan-1-ol)

• Product Name: 2-(2-{5-tert-butyl-3-(2-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-ylamino}ethoxy)ethan-1-ol
• CAS No: 902321-29-3
• MF: C₂₁H₂₇ClN₄O₂
• MW: 402.917683839798
• CID: 5424470
• Update Time: 2025-05-23

2-(2-{5-tert-butyl-3-(2-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-ylamino}ethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[2-[[5-tert-butyl-3-(2-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-yl]amino]ethoxy]ethanol
• 2-(2-{5-tert-butyl-3-(2-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-ylamino}ethoxy)ethan-1-ol

• Inchi： 1S/C21H27ClN4O2/c1-14-19(15-7-5-6-8-16(15)22)20-24-17(21(2,3)4)13-18(26(20)25-14)23-9-11-28-12-10-27/h5-8,13,23,27H,9-12H2,1-4H3
• InChI Key： CXAIHAKWMYFNFJ-UHFFFAOYSA-N
• SMILES： C(O)COCCNC1N2N=C(C)C(C3=CC=CC=C3Cl)=C2N=C(C(C)(C)C)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(2-{5-tert-butyl-3-(2-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-ylamino}ethoxy)ethan-1-ol

Compound CAS No. 902321-29-3: 2-(2-{5-tert-butyl-3-(2-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ylamino}ethoxy)ethan-1-ol

The compound with CAS No. 902321-29-3, known as 2-(2-{5-tert-butyl-3-(2-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ylamino}ethoxy)ethan-1-ol, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility.

The pyrazolo[1,5-a]pyrimidine core of this molecule is a heterocyclic structure that serves as a scaffold for various functional groups. The presence of a tert-butyl group at position 5 and a methyl group at position 2 on the pyrazolo[1,5-a]pyrimidine ring enhances the molecule's stability and lipophilicity, which are crucial for its pharmacokinetic properties. Additionally, the chlorophenyl substituent at position 3 introduces electronic effects that can modulate the compound's interactions with biological targets.

One of the most notable features of this compound is its ethoxyethanol side chain, which terminates in a hydroxyl group (ethan-1-ol). This side chain not only contributes to the molecule's solubility but also provides a site for potential bioisosteric modifications or further functionalization in drug design. The amino group linking the pyrazolo[1,5-a]pyrimidine ring to the ethoxy chain plays a critical role in determining the compound's bioactivity by facilitating hydrogen bonding interactions with target proteins.

Recent studies have highlighted the potential of this compound as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways such as MAPK/ERK and PI3K/AKT. Its ability to inhibit these kinases makes it a promising candidate for the treatment of various cancers and inflammatory diseases. Preclinical data suggest that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating a favorable therapeutic index.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The key intermediates include the pyrazolo[1,5-a]pyrimidine core and the ethoxyethanol side chain, which are combined under optimized conditions to yield the final product. Advanced purification techniques such as chromatography and crystallization are employed to ensure high purity and consistency in the final product.

The pharmacokinetic profile of this compound has been extensively studied in animal models. It demonstrates moderate oral bioavailability due to its lipophilic nature and efficient absorption across biological membranes. The presence of the hydroxyl group on the ethoxy chain facilitates metabolic clearance via cytochrome P450 enzymes, ensuring predictable drug levels in vivo.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. Additionally, acute toxicity studies in aquatic organisms reveal low toxicity levels, aligning with regulatory requirements for pharmaceuticals.

In conclusion, CAS No. 902321-29-3 represents a cutting-edge molecule with significant potential in drug development. Its unique structure, combined with promising preclinical data, positions it as a valuable asset in the fight against various diseases. Continued research into its mechanism of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its translation into clinical applications.